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Compound of Interest

Compound Name: ST1074

Cat. No.: B12377407

Get Quote

Technical Support Center: 10-1074
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the stability of the broadly neutralizing anti-HIV antibody, 10-

1074, during long-term storage.

Troubleshooting Guide
This guide addresses specific stability issues that may be encountered during the handling and

storage of 10-1074.
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Issue Potential Cause Recommended Action

Increased Aggregation

Detected by SEC-HPLC

Inherent instability of the

parental 10-1074 molecule.[1]

[2]

• If using the parental 10-1074,

consider switching to a

stabilized variant with

framework mutations, which

has shown significantly

reduced aggregation.[1][2]• For

short-term storage of the

parental molecule, ensure

optimal buffer conditions and

avoid low pH environments.[1]

[3]• Review storage

temperature; ensure it is

consistently maintained at the

recommended temperature.

Loss of Neutralization Activity

Chemical modifications such

as deamidation or

isomerization at specific

residues.[1]

• Use analytical methods like

CEX-HPLC or mass

spectrometry to identify

potential chemical

modifications.• If modifications

are detected, consider using a

variant of 10-1074 where

susceptible residues have

been mutated.[1][3]

Precipitation or Formation of

Subvisible Particles

Poor colloidal stability,

especially at high

concentrations and elevated

temperatures.

• For the parental 10-1074,

storage at high concentrations

may increase the propensity

for particle formation. A

stabilized variant has

demonstrated a 9-fold

decrease in subvisible particles

when incubated at 100 mg/mL

for 6 weeks at 40°C.[1][2]• If

high concentrations are

necessary, co-formulation with

other antibodies and specific
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excipients may improve

stability.[4]

Instability at Low pH (e.g.,

during viral clearance steps)

The parental 10-1074 is known

to have low pH instability,

leading to aggregation.[1][2]

• A stabilized variant of 10-

1074 showed no increase in

aggregation at low pH,

whereas the parental

monomer aggregated by 40%.

[1][2] It is highly recommended

to use a stabilized variant for

processes requiring low pH

steps.• If using the parental

molecule, minimize the

duration of exposure to low pH

and consider optimizing the

buffer composition.

Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns with the parental 10-1074 antibody?

A1: The parental 10-1074, a highly somatically hypermutated IgG1, has several potential

stability issues. These include a tendency to aggregate, low pH instability, and the presence of

potential deamidation and isomerization sites within its framework.[1][3] These issues can

impact its manufacturability, long-term storage, and performance in downstream applications.

[1]

Q2: How has the stability of 10-1074 been improved?

A2: The stability of 10-1074 has been significantly enhanced through targeted mutations in the

framework region of the Fv domain.[1][2] A specific variant, incorporating one light chain and

three heavy chain residue substitutions, has demonstrated increased conformational stability,

reduced aggregation, and improved stability at low pH, all while maintaining its full

neutralization activity.[1][2]

Q3: What are the recommended storage conditions for 10-1074?
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A3: While specific formulation details can be proprietary, studies on co-formulated 10-1074-LS

(a long-acting variant) with 3BNC117-LS have shown stability for up to 4 weeks at real-time,

accelerated (25°C), and stressed (40°C) conditions.[4] For long-term storage, it is crucial to

adhere to the conditions specified on the product's certificate of analysis. Generally,

monoclonal antibodies are stored at refrigerated (2-8°C) or frozen temperatures.

Q4: Can 10-1074 be co-formulated with other antibodies?

A4: Yes, a long-acting version of 10-1074 (10-1074-LS) has been successfully co-formulated

with another anti-HIV bnAb, 3BNC117-LS, at a total concentration of 150 mg/mL.[4] The co-

formulated product was found to be stable, with chromatographic methods developed to

distinguish each antibody.[4]

Quantitative Stability Data
The following tables summarize the stability improvements observed in a variant of 10-1074

compared to the parental molecule.

Table 1: Aggregation at Low pH

Molecule Condition Monomer Aggregation (%)

Parental 10-1074 Low pH Incubation 40%

Stabilized Variant Low pH Incubation No increase

Data sourced from studies on

framework mutations.[1][2]

Table 2: Subvisible Particle Formation at High Concentration and Temperature

Molecule Condition
Reduction in Subvisible
Particles (≥2 μm)

Stabilized Variant vs. Parental 100 mg/mL, 6 weeks at 40°C 9-fold decrease

Data sourced from studies on

framework mutations.[1][2]
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Experimental Protocols
Size Exclusion Chromatography (SEC-HPLC) for Aggregation Analysis

Purpose: To separate and quantify monomers, dimers, and higher-order aggregates of 10-

1074.

Column: A suitable size-exclusion column (e.g., TSKgel G3000SWxl).

Mobile Phase: A buffered saline solution, such as phosphate-buffered saline (PBS) at a pH of

approximately 7.4.

Flow Rate: Typically around 0.5 - 1.0 mL/min.

Detection: UV absorbance at 280 nm.

Sample Preparation: Dilute the 10-1074 sample to an appropriate concentration (e.g., 1

mg/mL) in the mobile phase.

Analysis: The percentage of monomer, dimer, and larger aggregates is determined by

integrating the peak areas in the resulting chromatogram.

Visualizations
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Potential Degradation Pathway of Parental 10-1074

Parental 10-1074

Stressed Conditions

Aggregation

Low pH, High Temp.

Chemical Modification

Deamidation, Isomerization

Loss of Activity

Click to download full resolution via product page

Caption: Potential degradation pathways for parental 10-1074 under stress conditions.
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Troubleshooting Workflow for 10-1074 Stability Issues

Stability Issue Observed

Aggregation Detected?

Loss of Activity?

No

Switch to Stabilized Variant

Yes

Optimize Storage/Buffer Conditions

No

Analyze for Chemical Modifications (CEX-HPLC, MS)

Yes

Issue Resolved

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting stability issues with 10-1074.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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